3D-3,5/4-trihydroxycyclohexane-1,2-dione

• CAS RN: 949461-91-0
• Molecular Formula: C6H8O5
• Molecular Weight: 160.12 g/mol
• IUPAC Name: (3R,4S,5R)-3,4,5-trihydroxycyclohexane-1,2-dione
• InChI: InChI=1S/C6H8O5/c7-2-1-3(8)5(10)6(11)4(2)9/h2,4,6-7,9,11H,1H2/t2-,4+,6-/m1/s1
• InChI Key: SHFQRUVRUBHHRE-CJPQEGFPSA-N
• Isomeric SMILES: C1[C@H]([C@@H]([C@H](C(=O)C1=O)O)O)O
• SMILES: C1C(C(C(C(=O)C1=O)O)O)O

Description

3D-3,5/4-trihydroxycyclohexane-1,2-dione is a 3,5/4-trihydroxycyclohexane-1,2-dione and a secondary alpha-hydroxy ketone. It is a tautomer of a (4R,5S,6R)-2,4,5,6-tetrahydroxycyclohex-2-en-1-one.

Scientific Research Applications

Metabolic Pathways in Bacteria

The iolABCDEFGHIJ operon in Bacillus subtilis is crucial for myo-inositol catabolism, which involves the conversion of myo-inositol to various compounds including 3D-(3,5/4)-trihydroxycyclohexane-1,2-dione. This process ultimately results in the formation of dihydroxyacetone phosphate, acetyl-CoA, and CO2, demonstrating the compound's role in bacterial metabolism (Yoshida et al., 2008).

Structural Studies

Research involving cyclohexane-1,3-dione and 4-hydroxycyclohexane-1,3-dione, structurally related to 3D-3,5/4-trihydroxycyclohexane-1,2-dione, employs NMR and DFT computational studies. These studies aim to understand the structural properties of these compounds in solutions (Gryff-Keller & Szczeciński, 2010).

Complex Formation

The monoximes of cyclohexane-1,2-dione, closely related to 3D-3,5/4-trihydroxycyclohexane-1,2-dione, have been used to prepare complexes with divalent cobalt, nickel, and copper. The properties of these complexes, such as infrared and electronic spectra, indicate their potential in further chemical applications (Bassett, Bensted, & Grzeskowiak, 1969).

Hydrogen Bonding Studies

The study of hydrogen bonding in derivatives of cyclohexane-1,3-dione, a structural analog of 3D-3,5/4-trihydroxycyclohexane-1,2-dione, contributes to a deeper understanding of molecular interactions and stability (Barnes, 1996).

Synthesis of Reactive Intermediates

The synthesis of certain derivatives, like 5-(trifluoromethyl)cyclohexane-1,3-dione, demonstrates the potential of these compounds as highly functionalized reactive intermediates for organic and heterocyclic compound synthesis (Fadeyi & Okoro, 2008).

Drug Candidate Production

3D-3,5/4-trihydroxycyclohexane-1,2-dione is involved in the production of d-chiro-Inositol, a drug candidate for type 2 diabetes and polycystic ovary syndrome. This is achieved through the genetic modification of Bacillus subtilis and showcases the compound's role in biotechnological applications (Yoshida et al., 2006).

Chemical Reactions and Synthesis

Studies on the reactions and synthesis of cyclohexane-1,3-dione derivatives provide insights into creating bioactive molecules and potential pharmaceuticals, revealing the compound's versatility in organic synthesis (Sharma, Kumar, & Das, 2021).